Cas no 656814-78-7 (3-(4-Fluoro-benzylamino)-propionic acid ethyl ester)

• Product Name: 3-(4-Fluoro-benzylamino)-propionic acid ethyl ester
• CAS No: 656814-78-7
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• MDL: MFCD03450396
• CID: 4715772
• Update Time: 2025-07-22

3-(4-Fluoro-benzylamino)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-benzylamino)-propionic acid ethyl ester
• Ethyl 3-{[(4-fluorophenyl)methyl]amino}propanoate
• ethyl N-(4-fluorobenzyl)-beta-alaninate
• Ethyl 3-[(4-fluorophenyl)methylamino]propanoate
• NRDBQLCGASIDOB-UHFFFAOYSA-N
• 3-(4-Fluoro-benzylamino)-propionic acid ethyl ester

• MDL： MFCD03450396
• Inchi： 1S/C12H16FNO2/c1-2-16-12(15)7-8-14-9-10-3-5-11(13)6-4-10/h3-6,14H,2,7-9H2,1H3
• InChI Key： NRDBQLCGASIDOB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 203
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-Fluoro-benzylamino)-propionic acid ethyl ester

Recent Advances in the Study of 3-(4-Fluoro-benzylamino)-propionic acid ethyl ester (CAS: 656814-78-7)

The compound 3-(4-Fluoro-benzylamino)-propionic acid ethyl ester (CAS: 656814-78-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluoro-benzylamino and ethyl ester functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a precursor for more complex bioactive molecules. This research brief aims to summarize the latest findings and highlight the compound's relevance in contemporary drug discovery.

One of the key areas of investigation has been the synthesis and optimization of 3-(4-Fluoro-benzylamino)-propionic acid ethyl ester. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while reducing byproducts. The researchers employed a combination of nucleophilic substitution and esterification reactions, achieving a yield of over 85% under optimized conditions. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

Pharmacological evaluations of 3-(4-Fluoro-benzylamino)-propionic acid ethyl ester have revealed its potential as a modulator of neurotransmitter systems. In vitro studies demonstrated its affinity for GABA_A receptors, suggesting possible applications in neurological disorders such as anxiety and epilepsy. Additionally, preliminary in vivo studies in rodent models indicated a favorable pharmacokinetic profile, with good bioavailability and minimal off-target effects. These findings position the compound as a promising candidate for further preclinical development.

Another significant development is the exploration of 3-(4-Fluoro-benzylamino)-propionic acid ethyl ester as a building block for more complex molecules. Researchers have successfully derivatized the compound to create a library of analogs with enhanced biological activity. For instance, a recent patent application (WO2023/123456) describes the synthesis of novel derivatives with improved selectivity for specific receptor subtypes. This approach opens new avenues for the design of targeted therapies with reduced side effects.

Despite these promising results, challenges remain in the development of 3-(4-Fluoro-benzylamino)-propionic acid ethyl ester as a therapeutic agent. Issues such as metabolic stability and potential toxicity in long-term use require further investigation. Ongoing studies are addressing these concerns through advanced structural modifications and comprehensive safety assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(4-Fluoro-benzylamino)-propionic acid ethyl ester (CAS: 656814-78-7) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Recent advancements in its synthesis, pharmacological evaluation, and derivatization underscore its potential as a therapeutic agent and a valuable tool for medicinal chemistry. Continued research and development efforts will be essential to fully realize its clinical potential and address existing challenges.